Cas no 2375270-53-2 (methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid)

• Product Name: methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid
• CAS No: 2375270-53-2
• MF: C₁₀H₉F₃N₂O₄S
• MW: 310.249671697617
• CID: 6597282
• PubChem ID: 165739372
• Update Time: 2023-12-01

methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate 2,2,2-trifluoroacetate
• 2375270-53-2
• EN300-7428147
• methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid

• Inchi： 1S/C8H8N2O2S.C2HF3O2/c1-4-5-3-6(8(11)12-2)13-7(5)10-9-4;3-2(4,5)1(6)7/h3H,1-2H3,(H,9,10);(H,6,7)
• InChI Key： LAKBUOLYVDOQIO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C1=NNC=2C.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 310.02351243g/mol
• Monoisotopic Mass: 310.02351243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų